trans-Cinnamaldehyde

• CAS No.: 14371-10-9
• Product Name: trans-Cinnamaldehyde
• Molecular Formula: C9H8O
• Molecular Weight: 132.16 g/mol
• IUPAC Name: (E)-3-phenylprop-2-enal
• Standard InChI: InChI=1S/C9H8O/c10-8-4-7-9-5-2-1-3-6-9/h1-8H/b7-4+
• Standard InChIKey: KJPRLNWUNMBNBZ-QPJJXVBHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=O
• SMILES: C1=CC=C(C=C1)C=CC=O
• Canonical SMILES: C1=CC=C(C=C1)C=CC=O
• Appearance: Oil
• Boiling Point: 484 °F at 760 mm Hg (NTP, 1992); 486 °F at 760 mm Hg (partial decomposition) (NTP, 1992); 253 °C @ 760 MM HG (SLIGHT DECOMP)
• Colorform: Yellowish oily liquid; GREENISH-YELLOW LIQUID
• Density: 1.112 at 59 °F (NTP, 1992); 1.048 at 68 °F (NTP, 1992); d204 1.05; 1.048-1.052 at 25 °C/25 °C; 1.046-1.053
• Flash Point: 160 °F (NTP, 1992); 120 °C closed cup
• Melting Point: 18.5 °F (NTP, 1992); -7.5 °C; Fp -7.5 °; -7.5°C
• Physical Description: Cinnamaldehyde is a yellow oily liquid with a cinnamon odor and sweet taste. (NTP, 1992); Trans-cinnamaldehyde is a clear yellow liquid with an odor of cinnamon and a sweet taste. (NTP, 1992); Liquid; liquid; Yellow liquid, strong cinnamon odou
• Description: Cinnamaldehyde, also known as 3-fenylpropenal or 3-phenylacrolein, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. Cinnamaldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamaldehyde has been found in human skin tissue, and has also been primarily detected in feces. Within the cell, cinnamaldehyde is primarily located in the membrane (predicted from logP). Cinnamaldehyde exists in all eukaryotes, ranging from yeast to humans. Cinnamaldehyde is also a parent compound for other transformation products, including but not limited to, alpha-hexylcinnamaldehyde, 4-methoxymagnaldehyde b, and coniferyl aldehyde. Cinnamaldehyde is a sweet, candy, and cinnamon tasting compound that can be found in a number of food items such as asparagus, guava, chervil, and angelica. This makes cinnamaldehyde a potential biomarker for the consumption of these food products. Cinnamaldehyde is a potentially toxic compound.; Cinnamaldehyde is a yellow oily liquid with a cinnamon odor and sweet taste. (NTP, 1992); Trans-cinnamaldehyde is a clear yellow liquid with an odor of cinnamon and a sweet taste. (NTP, 1992)
• Solubility: Slightly soluble (NTP, 1992); less than 0.1 mg/mL at 64° F (NTP, 1992); Dissolves in about 700 parts water, in about 7 volumes of 60% alcohol.; SOL IN ETHER, CHLOROFORM; INSOL IN PETROLEUM ETHER; Miscible with alcohol, ether, chloroform, oils; SOLUBILITY: 1:5 IN 60%, 1:25 IN 50%, 1:2.5 IN 70% ALC; In water, 1.42X10+3 mg/L at 25 °C; 1.42 mg/mL at 25 °C; insoluble in water; miscible in oils; miscible (in ethanol)
• Synonyms: (2E)-3-Phenyl-2-propenal; (E)-3-Phenyl-2-propenal; (E)-Cinnamaldehyde; (E)-3-Phenylacrolein; (E)-3-Phenylprop-2-en-1-al; (E)-3-Phenylprop-2-enal; (E)-3-Phenylprop-2-enone; (E)-3-Phenylpropenal; (E)-Cinnamaldehyde; E-Cinnamyl aldehyde; trans-3-Phenyl-
• Vapor Density: VAPOR DENSITY: 4.6 (AIR= 1)
• Vapor Pressure: 1 mm Hg at 169 °F ; 40 mm Hg at 306° F (NTP, 1992); 0.5 mm Hg at 124 °F ; 10.0 mm Hg at 163° F; 26.0 mm Hg at 207° F (NTP, 1992); 2.89X10-2 mm Hg at 25 °C
• PubChem Compound: 637511
• Last Modified: Nov 11 2021